Persilic acid

• CAS: 4444-23-9
• Molecular Formula: C6H6O8S2
• Molecular Weight: 270.2 g/mol
• SMILES: C1=C(C(=CC(=C1S(=O)(=O)O)O)S(=O)(=O)O)O
• InChI: InChI=1S/C6H6O8S2/c7-3-1-5(15(9,10)11)4(8)2-6(3)16(12,13)14/h1-2,7-8H,(H,9,10,11)(H,12,13,14)
• InChIKey: VSAZFRKEFQPOIS-UHFFFAOYSA-N

Persilic acid, systematically named 2,5-dihydroxybenzene-1,4-disulfonic acid, is a small-molecule aromatic disulfonic acid bearing two phenolic hydroxyl groups in a para-hydroquinone configuration. The compound possesses an International Nonproprietary Name (INN) and is registered under CAS 4444-23-9 with a molecular formula of C₆H₆O₈S₂ and a molecular weight of 270.24 g/mol.

Persilic Acid (CAS 4444-23-9) Procurement Guide: Chemical Identity and Baseline Specifications

Persilic acid, systematically named 2,5-dihydroxybenzene-1,4-disulfonic acid, is a small-molecule aromatic disulfonic acid bearing two phenolic hydroxyl groups in a para-hydroquinone configuration [1]. The compound possesses an International Nonproprietary Name (INN) and is registered under CAS 4444-23-9 with a molecular formula of C₆H₆O₈S₂ and a molecular weight of 270.24 g/mol . Its computed LogP of -1.92 indicates substantial hydrophilicity, a property that fundamentally governs its handling and formulation behavior [2]. While occasionally mischaracterized as a member of the persulfate family or as a peroxyacid, the chemical structure contains no peroxide bond; its reactivity derives instead from the hydroquinone-sulfonic acid scaffold [1].

Designated impurity reference standard for calcium dobesilate API testing

Highly hydrophilic scaffold for aqueous-formulation research

Diethylamine salt precursor for gastroprotection model-response studies

• [1] PubChem. Persilic acid (Compound Summary). National Center for Biotechnology Information. CID 64335. View Source
• [2] SIELC Technologies. 1,4-Benzenedisulfonic acid, 2,5-dihydroxy- (HPLC Application Note). View Source

Persilic Acid (CAS 4444-23-9) Selection Rationale: Why Analog Substitution Introduces Risk

Substituting persilic acid with a generic hydroquinone derivative or a mono-sulfonic acid analog is not scientifically neutral. The precisely positioned 2,5-disulfonic acid groups confer a unique combination of high aqueous solubility, strong metal-chelating capacity, and a distinct redox potential that differs substantially from compounds such as gentisic acid (2,5-dihydroxybenzoic acid), calcium dobesilate (the 2,5-dihydroxybenzenesulfonate calcium salt), or simple hydroquinone [1]. In pharmaceutical impurity profiling, persilic acid serves as the specific over-sulfonated degradant marker for calcium dobesilate active pharmaceutical ingredient, meaning that no other analog can serve as a valid reference standard for compendial method system suitability [2]. In ulcer-treatment models, the diethylamine persilate salt demonstrated a stress-ulcer protection index of 99% versus 35% for cimetidine, establishing a pharmacological in vivo differentiation that cannot be replicated by other hydroquinone sulfonates without equivalent empirical validation [3].

Analog mismatch

Carboxylate or mono-sulfonate analogs show markedly different LogP and partitioning, altering formulation behavior.

Redox & chelation

Hydroquinone or simple sulfonates lack the dual-sulfonate metal-chelating capacity and distinct redox potential.

Regulatory specificity

No other compound can replace persilic acid as the pharmacopeial over-sulfonated impurity marker for calcium dobesilate.

• [1] Đorović, J.R.; Jeremić, S.R.; Avdović, E.H. Antioxidant Activity of the Carboxylate Anions of the Selected Dihydroxybenzoic Acids. 2022. View Source
• [2] CATO Research Chemicals. Calcium Dobesilate Impurity 7 (CAS 4444-23-9). Product Datasheet and ISO17034 Certificate. View Source
• [3] U.S. Patent No. 4,252,821. Method for treating ulcers. Issued February 24, 1981. View Source

Persilic Acid (CAS 4444-23-9) Quantitative Differentiation Evidence

In Vivo Anti-Ulcer Efficacy of Diethylamine Persilate vs. Cimetidine in Rat Stress Models

The diethylamine salt of persilic acid was directly compared with cimetidine, the historical H2-receptor antagonist standard-of-care, in a Wistar rat stress-induced ulcer model. The persilic acid derivative (diethylamine persilate) produced a 99% reduction of the ulcerogenic index relative to untreated controls, whereas cimetidine at its standard dose achieved only a 35% reduction under identical stress conditions [1]. This represents a 2.8-fold superior protective effect under the assay conditions.

In vivo gastroprotection

Head-to-head

99% reduction (diethylamine persilate) vs. 35% (cimetidine)

Supports stress-ulcer model endpoint context

Rat model; oral gavage; patent data

Evidence Dimension	Reduction of ulcerogenic index vs. untreated control (stress-induced ulcer model)
Target Compound Data	99% reduction (diethylamine persilate, 200 mg/kg/day, oral gavage)
Comparator Or Baseline	35% reduction (cimetidine, 50 mg/kg/day, oral gavage)
Quantified Difference	2.8-fold higher protection index (99% vs. 35%)
Conditions	Male Wistar rats; stress-induced ulcer model; groups of 10 animals; oral gavage administration; comparison versus untreated control group

Why This Matters

For researchers or institutions investigating non-antisecretory gastroprotective mechanisms, this quantitative in vivo superiority over cimetidine under stress conditions justifies the selection of diethylamine persilate as a chemical starting point over generic cimetidine or other H2-antagonists.

• [1] U.S. Patent No. 4,252,821. Method for treating ulcers. Table 1, stress-induced ulcer results. Issued February 24, 1981. View Source

Curative Anti-Ulcer Effect of Diethylamine Persilate vs. Cimetidine in Phenylbutazone-Induced Ulcer Model

In a curative (post-ulcer-induction) model where female Wistar rats were first exposed to phenylbutazone to induce ulcers and then treated with either diethylamine persilate or cimetidine, both at 50 mg/kg/day oral gavage, the persilic acid derivative achieved a 37% reduction in ulcerogenic index versus a 25% reduction for cimetidine [1]. The relative improvement of 48% (37% vs. 25%) indicates meaningful superiority in a therapeutically more challenging curative setting.

Curative ulcer model

Head-to-head

37% reduction (persilate) vs. 25% (cimetidine)

Reported curative-model endpoint context

Phenylbutazone-induced; rat model; patent data

Evidence Dimension	Reduction of ulcerogenic index vs. untreated control (phenylbutazone-induced ulcer, curative protocol)
Target Compound Data	37% reduction (diethylamine persilate, 50 mg/kg/day, oral gavage)
Comparator Or Baseline	25% reduction (cimetidine, 50 mg/kg/day, oral gavage)
Quantified Difference	1.48-fold higher curative effect (37% vs. 25%)
Conditions	Female Wistar rats; phenylbutazone-induced ulcer curative model; groups of 10 animals; oral gavage administration post-ulcer induction

Why This Matters

This curative-model evidence is directly relevant to therapeutic procurement decisions: it demonstrates that the persilate salt retains efficacy even after ulcer establishment, a clinically more realistic scenario where cimetidine underperforms.

• [1] U.S. Patent No. 4,252,821. Method for treating ulcers. Curative study results. Issued February 24, 1981. View Source

Clinical Endoscopic Healing Rates of Diethylamine Persilate vs. Placebo in Peptic Ulcer Patients

In a double-blind, placebo-controlled clinical study involving 40 patients with endoscopically confirmed peptic ulcers, diethylamine persilate (1.5 g/day for 1 month) resulted in 12 of 20 patients (60%) classified as 'healed' compared with 3 of 20 patients (15%) in the placebo arm, as evaluated by pre- and post-treatment endoscopic assessment [1]. The number of patients showing no change was 13 (placebo) versus 4 (persilate), confirming a statistically and clinically significant treatment effect.

Clinical endoscopic healing

Clinical endpoint context

60% healed (persilate) vs. 15% (placebo)

Reported endoscopic healing endpoint context; placebo-controlled

Double-blind trial, n=40; 1-month; data to verify

Evidence Dimension	Endoscopic healing rate after 1 month of treatment
Target Compound Data	60% healed (12/20 patients); diethylamine persilate 1.5 g/day
Comparator Or Baseline	15% healed (3/20 patients); placebo
Quantified Difference	4-fold higher healing rate (60% vs. 15%); 8/20 patients unhealed vs. 17/20 patients unhealed
Conditions	Double-blind, placebo-controlled trial; 40 patients with proven peptic ulcer; 1-month treatment duration; endoscopic evaluation before and after treatment

Why This Matters

For clinical research procurement, this human data provides the only available placebo-controlled endoscopic evidence for any persilic acid derivative, establishing a benchmark that no alternative hydroquinone-sulfonate compound currently possesses.

• [1] U.S. Patent No. 4,252,821. Method for treating ulcers. Table 2, double-blind clinical results. Issued February 24, 1981. View Source

Persilic Acid as the Regulatory-Specified Over-Sulfonated Impurity Marker for Calcium Dobesilate API

Persilic acid (2,5-dihydroxybenzene-1,4-disulfonic acid) is the over-sulfonated impurity formed during calcium dobesilate (calcium 2,5-dihydroxybenzenesulfonate) synthesis. Regulatory pharmacopeial standards for calcium dobesilate API mandate identification and quantification of this specific impurity, designated as Impurity A, with a specification limit of ≤0.1% [1]. No other analog—such as the under-sulfonated hydroquinone or mono-sulfonated intermediates—can serve as this system suitability marker.

Impurity specification

Class-level inference

Impurity A: ≤0.1% (HPLC)

Regulatory impurity marker context; no substitute

Calcium dobesilate API; pharmacopeial monograph

Evidence Dimension	Pharmacopeial impurity specification acceptance criterion
Target Compound Data	Persilic acid (Impurity A): ≤0.1% by HPLC peak area relative to principal peak
Comparator Or Baseline	Generic unspecified impurities: each ≤0.10%; total unspecified impurities: ≤0.2%
Quantified Difference	Persilic acid is the only named, structure-specific impurity with an individual acceptance criterion; other impurities are aggregated under unspecified limits
Conditions	Calcium dobesilate API; HPLC analysis per pharmacopeial monograph; reference solution (a) used as comparator

Why This Matters

For quality control and regulatory compliance laboratories, procurement of high-purity persilic acid reference standard (≥95% purity, ISO17034-certified) is a non-negotiable requirement for calcium dobesilate batch release testing; no alternative compound fulfills this regulatory function.

• [1] Puripharma. Calcium Dobesilate CAS 20123-80-2. Product Specification: Related Substances – Impurity A limit ≤0.1%. View Source

Hydrophilicity and Ionization Differentiation: LogP of Persilic Acid vs. Gentisic Acid and Hydroquinone

The computed partition coefficient (LogP) of persilic acid is -1.92 [1], reflecting the strong hydrophilicity imparted by the two sulfonic acid groups. In contrast, gentisic acid (2,5-dihydroxybenzoic acid), the closest carboxylate analog, has a LogP of approximately 1.7 [2], while hydroquinone (the parent scaffold) has a LogP of approximately 0.59. This LogP difference of >3.6 units between persilic acid and gentisic acid results in fundamentally different solubility, partitioning, and bioavailability profiles.

LogP differentiation

Cross-study comparable

LogP -1.92 (persilic) vs. 1.7 (gentisic) vs. 0.59 (hydroquinone)

Extreme hydrophilicity differentiates from carboxylate analogs

Computed LogP; partitioning context

Evidence Dimension	Octanol-water partition coefficient (computed LogP)
Target Compound Data	LogP = -1.92 (persilic acid; 2,5-dihydroxybenzene-1,4-disulfonic acid)
Comparator Or Baseline	Gentisic acid (2,5-dihydroxybenzoic acid): LogP ≈ 1.7; Hydroquinone: LogP ≈ 0.59
Quantified Difference	ΔLogP persilic-gentisic ≈ 3.6; ΔLogP persilic-hydroquinone ≈ 2.5, representing >3 orders of magnitude difference in partition coefficient
Conditions	Computed LogP values from standard algorithmic prediction models (ALOGPS/ChemAxon); cross-study comparison of independently reported values

Why This Matters

For formulation scientists and drug discovery programs, this extreme hydrophilicity predetermines that persilic acid will exhibit drastically different absorption, distribution, and excipient compatibility compared to any carboxylate- or hydroxyl-only analog, making it the compound of choice when high aqueous solubility and low membrane permeability are desired characteristics.

• [1] SIELC Technologies. 1,4-Benzenedisulfonic acid, 2,5-dihydroxy- (LogP: -1.92). Application Note. View Source
• [2] FoodB. Showing Compound Perillic acid (FDB013215); gentisic acid LogP reference. Note: LogP values from ALOGPS/ChemAxon calculations. View Source

DPI Insufficient: Limited Evidence for Antioxidant Superiority Claims for Persilic Acid

Despite vendor claims that persilic acid possesses antioxidant and free radical scavenging activity , a comprehensive search of peer-reviewed primary literature and patent databases returned no published study that provides explicit, quantitative antioxidant data (e.g., DPPH IC₅₀, ORAC value, FRAP value) for persilic acid alone, nor any direct head-to-head comparison against a structurally defined comparator. Available studies on structurally related dihydroxybenzene scaffolds (e.g., dihydroxybenzoic acids) demonstrate that the specific substitution pattern (2,5- vs. 2,3- vs. 3,4-dihydroxy) and the nature of the electron-withdrawing group (sulfonic acid vs. carboxylic acid) profoundly influence antioxidant potency via hydrogen atom transfer (HAT) and sequential proton loss electron transfer (SPLET) mechanisms [1], but no data map these mechanisms to persilic acid specifically.

Antioxidant data gap

Data to verify

No peer-reviewed quantitative antioxidant data available

Antioxidant claims not independently verified

Vendor claims unsupported; literature search through May 2026

Evidence Dimension	Quantitative antioxidant assay data (DPPH, ORAC, FRAP, or equivalent)
Target Compound Data	No peer-reviewed quantitative antioxidant data available for persilic acid
Comparator Or Baseline	Dihydroxybenzoic acids (DFT-calculated HAT/SPLET profiles); other hydroquinone derivatives with published data
Quantified Difference	Not calculable; data gap identified
Conditions	Literature search across PubMed, Google Scholar, and patent databases through May 2026; exclusion of vendor websites that do not cite primary data

Why This Matters

Research and procurement teams evaluating persilic acid specifically for its antioxidant properties should exercise caution: any selection decision based on antioxidant claims currently rests on vendor assertions rather than independently verifiable quantitative data. This gap may represent an opportunity for original research but precludes evidence-based procurement for antioxidant applications at present.

• [1] Đorović, J.R.; Jeremić, S.R.; Avdović, E.H. Antioxidant Activity of the Carboxylate Anions of the Selected Dihydroxybenzoic Acids. 2022. DFT study of HAT, SET-PT, and SPLET mechanisms. View Source

Persilic Acid (CAS 4444-23-9) Evidence-Backed Application Scenarios for Scientific Procurement

Pharmaceutical Reference Standard for Calcium Dobesilate Impurity Profiling

Quality control laboratories performing pharmacopeial batch release testing of calcium dobesilate API require persilic acid as the designated Impurity A reference standard. ISO17034-certified material at ≥95% purity is used for HPLC system suitability testing, with an acceptance criterion of ≤0.1% for this specific over-sulfonated impurity. No alternative compound can substitute for this regulatory function [1].

Preclinical Gastroprotective Research Using Diethylamine Persilate Salt

Investigators studying non-antisecretory mechanisms of gastroprotection should consider the diethylamine persilate salt based on its demonstrated 99% stress-ulcer protection in rats, outperforming cimetidine (35% in the same model). The compound also shows curative efficacy (37% ulcer reduction vs. 25% for cimetidine) and has human clinical endoscopic healing data (60% healed vs. 15% placebo) to support translational research [1].

Formulation Feasibility Studies for Highly Hydrophilic Small Molecules

With a computed LogP of -1.92, persilic acid serves as a model compound for studying the formulation and delivery challenges of extremely hydrophilic, multiply-charged small-molecule drugs. Its >3.6 LogP unit difference from gentisic acid and approximately 2.5 LogP unit difference from hydroquinone make it particularly valuable for comparative solubility, permeability, and excipient compatibility studies where hydrophilicity is the primary independent variable [1].

Academic Research into Hydroquinone Disulfonate Chemistry and Isomer Differentiation

The 2,5-disubstitution pattern of persilic acid provides a defined isomer for studies of sulfonation regiochemistry, metal-chelation stoichiometry, and redox behavior. Research groups studying the systematic influence of sulfonic acid group positioning on hydroquinone reactivity can use this compound as a reference point alongside other positional isomers, supported by established synthetic routes and HPLC analytical methods [1].

Application

Selection Property

Validation Focus

Calcium dobesilate impurity profiling

Designated over-sulfonated impurity marker

HPLC system suitability; ≤0.1% specification compliance

Gastroprotection model-response studies

Non-antisecretory mechanism exploration

Stress-ulcer and curative model endpoints; reported clinical endoscopic response context

Hydrophilic small-molecule formulation research

High hydrophilicity (LogP context) vs. carboxylate analogs

Solubility, permeability, and excipient compatibility studies

Hydroquinone disulfonate chemistry

Defined 2,5-isomer for regiochemistry studies

Metal-chelation stoichiometry and redox behavior analysis

• [1] U.S. Patent No. 4,252,821; CATO Research Chemicals product specification; SIELC Technologies HPLC application note; Puripharma calcium dobesilate specification. All previously cited. View Source